Cas no 2175979-10-7 (3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide)

• Product Name: 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide
• CAS No: 2175979-10-7
• MF: C₁₇H₂₃NO₃S
• MW: 321.434423685074
• CID: 5340605
• Update Time: 2025-05-21

3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylenecyclohexyl)-3-(4-(methylsulfonyl)phenyl)propanamide
• N-(4-methylidenecyclohexyl)-3-(4-methylsulfonylphenyl)propanamide
• 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide

• Inchi： 1S/C17H23NO3S/c1-13-3-8-15(9-4-13)18-17(19)12-7-14-5-10-16(11-6-14)22(2,20)21/h5-6,10-11,15H,1,3-4,7-9,12H2,2H3,(H,18,19)
• InChI Key： VXMSLGXOSMOJQR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(NC1CCC(=C)CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 489
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6

Additional information on 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide

Research Briefing on 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide (CAS: 2175979-10-7)

The compound 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide (CAS: 2175979-10-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique structural features, has garnered attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a subject of significant scientific interest.

Recent research has highlighted the role of 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide as a potent modulator of inflammatory and oncogenic signaling pathways. In vitro and in vivo studies have demonstrated its ability to selectively inhibit key enzymes and receptors involved in these pathways, suggesting its potential as a therapeutic agent for conditions such as chronic inflammation and certain types of cancer. The compound's specificity and low toxicity profile further enhance its appeal as a drug candidate.

One of the most notable findings in recent studies is the compound's interaction with the NF-κB signaling pathway. Researchers have reported that 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide effectively suppresses NF-κB activation, thereby reducing the production of pro-inflammatory cytokines. This mechanism has been validated in multiple cell lines and animal models, underscoring its potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, the compound has shown promise in oncology research. Preliminary data indicate that it induces apoptosis in cancer cells by targeting the PI3K/Akt/mTOR pathway, a critical regulator of cell survival and proliferation. These findings have spurred further investigation into its potential as an adjunct therapy for cancers resistant to conventional treatments. The compound's ability to synergize with existing chemotherapeutic agents is also under exploration.

Pharmacokinetic studies of 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide have revealed favorable absorption and distribution profiles, with good oral bioavailability and minimal off-target effects. These properties, combined with its stability in physiological conditions, make it a viable candidate for further development. However, challenges such as metabolic clearance and potential drug-drug interactions warrant additional optimization and safety assessments.

In conclusion, 3-(4-methanesulfonylphenyl)-N-(4-methylidenecyclohexyl)propanamide (CAS: 2175979-10-7) represents a compelling area of research in chemical biology and drug discovery. Its dual role in modulating inflammatory and oncogenic pathways, coupled with its favorable pharmacokinetic profile, positions it as a promising therapeutic agent. Future studies should focus on advancing its clinical translation, addressing remaining pharmacokinetic challenges, and exploring its full therapeutic potential in diverse disease contexts.